Cas no 2025226-41-7 (1-(2,5-difluorophenyl)methylcyclopropane-1-sulfonyl chloride)

• Product Name: 1-(2,5-difluorophenyl)methylcyclopropane-1-sulfonyl chloride
• CAS No: 2025226-41-7
• MF: C₁₀H₉ClF₂O₂S
• MW: 266.692067861557
• CID: 6395662
• PubChem ID: 165496196
• Update Time: 2025-06-08

1-(2,5-difluorophenyl)methylcyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-difluorophenyl)methylcyclopropane-1-sulfonyl chloride
• 2025226-41-7
• 1-[(2,5-difluorophenyl)methyl]cyclopropane-1-sulfonyl chloride
• EN300-1143150

• Inchi： 1S/C10H9ClF2O2S/c11-16(14,15)10(3-4-10)6-7-5-8(12)1-2-9(7)13/h1-2,5H,3-4,6H2
• InChI Key： HSFBPSFGOXJRMV-UHFFFAOYSA-N
• SMILES： ClS(C1(CC2C=C(C=CC=2F)F)CC1)(=O)=O

Computed Properties

• Exact Mass: 265.9979847g/mol
• Monoisotopic Mass: 265.9979847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 42.5Ų

Additional information on 1-(2,5-difluorophenyl)methylcyclopropane-1-sulfonyl chloride

Research Brief on 1-(2,5-difluorophenyl)methylcyclopropane-1-sulfonyl chloride (CAS: 2025226-41-7)

The compound 1-(2,5-difluorophenyl)methylcyclopropane-1-sulfonyl chloride (CAS: 2025226-41-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This sulfonyl chloride derivative, characterized by its unique cyclopropane and difluorophenyl structural motifs, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the design of enzyme inhibitors, covalent probes, and targeted therapeutics, particularly in the context of oncology and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 1-(2,5-difluorophenyl)methylcyclopropane-1-sulfonyl chloride as a key building block in the development of covalent inhibitors targeting cysteine proteases. The researchers demonstrated that the compound's electrophilic sulfonyl chloride group enables selective modification of catalytic cysteine residues, leading to potent and irreversible enzyme inhibition. This property has been leveraged in the design of novel antiviral agents, with promising activity against SARS-CoV-2 main protease (Mpro) and other viral targets.

Further investigations into the compound's reactivity and stability have revealed important insights into its handling and storage requirements. A recent technical report from a leading pharmaceutical manufacturer emphasized the need for anhydrous conditions and low temperatures to maintain the integrity of 1-(2,5-difluorophenyl)methylcyclopropane-1-sulfonyl chloride during synthetic operations. These findings have practical implications for its use in large-scale production of active pharmaceutical ingredients (APIs).

In the realm of cancer research, a 2024 study in Bioorganic & Medicinal Chemistry Letters described the incorporation of this sulfonyl chloride derivative into proteolysis-targeting chimeras (PROTACs) designed to degrade oncogenic proteins. The compound's structural features were found to enhance cell permeability and target engagement, addressing some of the key challenges in PROTAC development. Preliminary in vitro data showed significant degradation of BRD4 and EGFR proteins in multiple cancer cell lines, suggesting potential therapeutic applications.

The safety profile and toxicological characteristics of 1-(2,5-difluorophenyl)methylcyclopropane-1-sulfonyl chloride have also been the subject of recent investigations. While the compound exhibits moderate acute toxicity in standard assays, proper handling procedures and personal protective equipment can effectively mitigate risks. These findings underscore the importance of rigorous safety protocols when working with this reactive intermediate in laboratory and industrial settings.

Looking forward, the unique chemical properties of 1-(2,5-difluorophenyl)methylcyclopropane-1-sulfonyl chloride position it as a valuable tool in medicinal chemistry. Its applications in targeted covalent inhibitor design, protein degradation strategies, and other cutting-edge therapeutic modalities continue to expand. Future research directions may include optimization of its physicochemical properties for improved drug-like characteristics and exploration of its potential in novel therapeutic areas beyond its current applications.